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Compound of Interest

Compound Name: 5-lodoquinoxaline

Cat. No.: B15355202

For the attention of researchers, scientists, and professionals in drug development, this
document provides a detailed overview of the physical and chemical properties of 5-
lodoquinoxaline, including its synthesis, reactivity, and spectral characterization.

Introduction

5-lodoquinoxaline is a halogenated derivative of quinoxaline, a heterocyclic aromatic
compound. The quinoxaline ring system is a common scaffold in medicinal chemistry, with
derivatives exhibiting a wide range of biological activities, including antimicrobial, anticancer,
and anti-inflammatory properties. The introduction of an iodine atom at the 5-position of the
quinoxaline core can significantly influence its physicochemical properties and biological
activity, making it a molecule of interest for further investigation and as a potential intermediate
in the synthesis of more complex molecules.

Physicochemical Properties

While a comprehensive experimental dataset for 5-lodoquinoxaline is not readily available in
public databases, its properties can be inferred from the general characteristics of
haloquinoxalines and related iodo-substituted aromatic compounds.

Table 1: Estimated Physicochemical Properties of 5-lodoquinoxaline
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Estimated
Property Lo Notes
Value/Characteristic
Molecular Formula CsHsIN2
Molecular Weight 256.05 g/mol
] ] ) Based on similar haloaromatic
Appearance Likely a crystalline solid
compounds.
) The iodine atom increases
_ _ Expected to be higher than _
Melting Point ) ) molecular weight and
quinoxaline (29-30 °C) )
intermolecular forces.
o . The iodine atom increases
N ) Significantly higher than )
Boiling Point _ , molecular weight and
quinoxaline (220-225 °C) )
intermolecular forces.
Sparingly soluble in water; ) )
] ] ) Typical for aromatic
- soluble in organic solvents like ]
Solubility ) compounds with a halogen
DMSO, DMF, and chlorinated )
substituent.
solvents.
Expected to be a weak base, The electron-withdrawing
pKa with a pKa slightly lower than effect of iodine is expected to

quinoxaline (~0.6)

decrease basicity.

Chemical Properties and Reactivity

The chemical reactivity of 5-lodoquinoxaline is primarily dictated by the quinoxaline ring

system and the presence of the iodine substituent.

¢ Nucleophilic Aromatic Substitution: The iodine atom at the 5-position is susceptible to

displacement by strong nucleophiles. This reactivity is a key feature for the further

functionalization of the quinoxaline scaffold. The reactivity of haloquinoxalines in nucleophilic

substitution reactions is an important aspect of their chemistry.

o Metal-Catalyzed Cross-Coupling Reactions: The carbon-iodine bond can participate in

various palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and
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Heck couplings. This allows for the introduction of a wide range of substituents at the 5-
position, enabling the synthesis of diverse derivatives.

o Reactions of the Quinoxaline Ring: The nitrogen atoms in the quinoxaline ring impart basic
properties and can be protonated or alkylated. The aromatic ring can also undergo
electrophilic substitution reactions, although the presence of the deactivating iodine atom
may influence the regioselectivity and reaction conditions required.

Experimental Protocols
Synthesis of 5-lodoquinoxaline

A specific, detailed experimental protocol for the synthesis of 5-lodoquinoxaline is not readily
available in the searched literature. However, a plausible synthetic route can be adapted from
general methods for the synthesis of quinoxalines and the iodination of aromatic compounds.
The most common method for quinoxaline synthesis involves the condensation of an o-
phenylenediamine with a 1,2-dicarbonyl compound. lodine has been reported as an effective
catalyst for this type of reaction.[1]

Proposed Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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